Cas no 2648998-79-0 (2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole)

• Product Name: 2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole
• CAS No: 2648998-79-0
• MF: C₆H₅BrN₂OS
• MW: 233.085698843002
• CID: 6019819
• PubChem ID: 165974684
• Update Time: 2025-05-25

2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole
• 2648998-79-0
• EN300-1925789

• Inchi： 1S/C6H5BrN2OS/c7-6-9-5(3-11-6)1-2-8-4-10/h3H,1-2H2
• InChI Key： QVNYXAMQMONZFB-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CCN=C=O

Computed Properties

• Exact Mass: 231.93060g/mol
• Monoisotopic Mass: 231.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole

Comprehensive Overview of 2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole (CAS No. 2648998-79-0)

2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole (CAS No. 2648998-79-0) is a specialized heterocyclic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique thiazole core and reactive isocyanate functional group, serves as a versatile building block for the development of advanced molecular architectures. Its bromine substituent further enhances its utility in cross-coupling reactions, making it a valuable intermediate for researchers and industrial applications alike.

The growing interest in 2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole is closely tied to the rising demand for heterocyclic compounds in drug discovery and agrochemical innovation. With the pharmaceutical industry increasingly focusing on small-molecule therapeutics, this compound's ability to act as a precursor for biologically active molecules positions it as a critical asset. Additionally, its relevance in polymer chemistry and material science aligns with trends in sustainable and high-performance material development, a topic frequently searched in academic and industrial circles.

One of the most compelling aspects of 2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole is its role in click chemistry and bioconjugation. The isocyanate group facilitates efficient reactions with amines and alcohols, enabling the creation of ureas and carbamates—key motifs in drug design and surface functionalization. This property has led to its exploration in proteomics and diagnostic reagent development, addressing common search queries related to "innovative chemical probes" and "high-efficiency conjugation methods."

From a synthetic perspective, the bromothiazole moiety in this compound offers robust opportunities for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex pharmacophores, a subject of high interest in medicinal chemistry forums and research publications. The compound's compatibility with modern green chemistry protocols also resonates with the global push toward environmentally friendly synthetic methodologies.

In the context of structure-activity relationship (SAR) studies, 2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole provides a scaffold for modulating electronic and steric properties in target molecules. Researchers frequently search for "SAR optimization strategies" and "thiazole derivatives in drug design," highlighting the compound's relevance. Its potential applications span antimicrobial agents, kinase inhibitors, and fluorescence markers, catering to diverse scientific inquiries.

Handling and storage of 2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole require adherence to standard laboratory safety protocols due to its reactive isocyanate group. While not classified under restricted categories, proper precautions ensure optimal stability and performance. This aligns with frequently searched topics like "best practices for handling reactive intermediates" and "chemical storage guidelines," underscoring the compound's practical considerations.

In summary, 2-bromo-4-(2-isocyanatoethyl)-1,3-thiazole (CAS No. 2648998-79-0) stands at the intersection of innovation and utility, addressing key trends in drug discovery, materials engineering, and synthetic methodology. Its multifaceted applications and compatibility with cutting-edge research themes make it a compound of enduring interest to the scientific community.